Cas no 2095409-84-8 (lithium(1+) ion 5-phenyl-1,2,4-oxadiazole-3-carboxylate)

lithium(1+) ion 5-phenyl-1,2,4-oxadiazole-3-carboxylate structure
2095409-84-8 structure
Product Name:lithium(1+) ion 5-phenyl-1,2,4-oxadiazole-3-carboxylate
CAS No:2095409-84-8
MF:C9H5LiN2O3
MW:196.088601827621
MDL:MFCD30730519
CID:4637630
PubChem ID:137838453
Update Time:2024-11-04

lithium(1+) ion 5-phenyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • lithium(1+) ion 5-phenyl-1,2,4-oxadiazole-3-carboxylate
    • Lithium5-Phenyl-1,2,4-oxadiazole-3-carboxylate
    • 5-Phenyl-1,2,4-oxadiazole-3-carboxylic acid, lithium salt
    • EN300-344440
    • lithium;5-phenyl-1,2,4-oxadiazole-3-carboxylate
    • MFCD30730519
    • 2095409-84-8
    • C90174
    • Lithium 5-phenyl-1,2,4-oxadiazole-3-carboxylate
    • lithium(1+) 5-phenyl-1,2,4-oxadiazole-3-carboxylate
    • MDL: MFCD30730519
    • Inchi: 1S/C9H6N2O3.Li/c12-9(13)7-10-8(14-11-7)6-4-2-1-3-5-6;/h1-5H,(H,12,13);/q;+1/p-1
    • InChI Key: ASNKGMCSDPQLDR-UHFFFAOYSA-M
    • SMILES: [Li+].O1C(C2=CC=CC=C2)=NC(C([O-])=O)=N1

Computed Properties

  • Exact Mass: 196.04602046g/mol
  • Monoisotopic Mass: 196.04602046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79Ų

lithium(1+) ion 5-phenyl-1,2,4-oxadiazole-3-carboxylate Pricemore >>

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Lithium(1+) ion 5-phenyl-1,2,4-oxadiazole-3-carboxylate
2095409-84-8 95%
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abcr
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5-Phenyl-1,2,4-oxadiazole-3-carboxylic acid, lithium salt; .
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Enamine
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Enamine
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Enamine
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